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This technical guide provides a summary of the available physicochemical data for Hept-5-yn-
1-amine (CAS No. 255381-72-7). Due to the limited availability of experimental data for this
specific compound in publicly accessible literature and databases, this guide also outlines
standard experimental protocols for determining key physical properties.

Core Physical Properties

Comprehensive searches of chemical databases and supplier information did not yield specific
experimental values for the boiling point and density of Hept-5-yn-1-amine. This suggests that
these properties may not have been experimentally determined or publicly reported.

Table 1: Summary of Physical Properties for Hept-5-yn-1-amine
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Property Value Remarks

No experimentally determined
Boiling Point Data not available or predicted values were found

in the conducted search.

No experimentally determined
Density Data not available or predicted values were found

in the conducted search.

Experimental Protocols

For researchers requiring the physical properties of Hept-5-yn-1-amine, the following
established methodologies can be employed for their experimental determination.

Determination of Boiling Point

The boiling point of a liquid amine can be determined using several methods, including simple
distillation and the Thiele tube method. The simple distillation technique is suitable for larger
sample volumes, while the Thiele tube method is advantageous when only a small amount of

the substance is available.[1][2]
Thiele Tube Method:

This micro-method is based on the principle that the boiling point is the temperature at which
the vapor pressure of the liquid equals the applied atmospheric pressure.[1]

e Sample Preparation: A small amount of Hept-5-yn-1-amine (less than 0.5 mL) is placed in a
small test tube (Durham tube).[1]

o Capillary Inversion: A capillary tube, sealed at one end, is inverted and placed into the

sample.[1]

o Apparatus Setup: The test tube is attached to a thermometer, ensuring the sample is level
with the thermometer bulb. This assembly is then placed in a Thiele tube containing a high-

boiling point liquid (e.g., mineral oil).[1]
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e Heating: The Thiele tube is gently heated, causing the air trapped in the capillary tube to
expand and exit as a stream of bubbles.[1]

o Observation: Heating is stopped, and the apparatus is allowed to cool. The boiling point is
the temperature at which the liquid is drawn back into the capillary tube.[1]

Determination of Density

The density of a liquid amine can be accurately measured using a variety of techniques,
including the use of a pycnometer, a vibrating tube densimeter, or by direct mass and volume
measurements.[3][4][5]

Direct Mass and Volume Method:
This is a straightforward method for determining the density of a liquid.[5][6]

» Mass Measurement: The mass of a clean, dry volumetric flask or graduated cylinder is
measured using an analytical balance.[5]

e Volume Measurement: A known volume of Hept-5-yn-1-amine is added to the tared
container.[5]

e Final Mass Measurement: The mass of the container with the liquid is measured.[5]

e Calculation: The mass of the liquid is determined by subtraction. The density is then
calculated by dividing the mass of the liquid by its volume.[6]

For high-pressure density measurements, a vibrating tube densimeter (such as an Anton Paar
DMA HPM) is a suitable instrument.[3][4]

Signaling Pathways and Experimental Workflows

A thorough literature search did not reveal any information regarding signaling pathways or
specific experimental workflows in which Hept-5-yn-1-amine is involved. Consequently, the
mandatory visualization requirement for diagrams of signaling pathways or experimental
workflows cannot be fulfilled for this compound at this time.
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To illustrate the logical flow of a general experimental protocol for determining physical
properties, the following diagram is provided.

Caption: General workflow for determining boiling point and density.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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